Cas no 214150-20-6 (Ethanone,1-(1,3-dihydro-5-isobenzofuranyl)-)

• Product Name: Ethanone,1-(1,3-dihydro-5-isobenzofuranyl)-
• CAS No: 214150-20-6
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 242818
• PubChem ID: 15834337
• Update Time: 2025-06-07

Ethanone,1-(1,3-dihydro-5-isobenzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,3-dihydro-5-isobenzofuranyl)-
• 5-Acetylisobenzofuran
• Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)- (9CI)
• AKOS010969935
• Z851017722
• 1-(1,3-Dihydroisobenzofuran-5-yl)ethanone
• 1-(1, 3-dihydro-2-benzofuran-5-yl)ethanone
• EN300-56169
• 214150-20-6
• 1-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-one
• 1-(1,3-DIHYDRO-2-BENZOFURAN-5-YL)ETHANONE

• Inchi： 1S/C10H10O2/c1-7(11)8-2-3-9-5-12-6-10(9)4-8/h2-4H,5-6H2,1H3
• InChI Key： BWYLJWWBDQIWPZ-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(C(C)=O)=CC=2C1

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones

Additional information on Ethanone,1-(1,3-dihydro-5-isobenzofuranyl)-

Introduction to Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)- (CAS No. 214150-20-6)

Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)-, identified by its CAS number 214150-20-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic ketones, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The unique structural features of Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)- make it a valuable scaffold for synthesizing novel molecules with therapeutic properties.

The molecular structure of Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)- consists of an isobenzofuran ring fused with a ketone group. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The presence of the dihydro-isobenzofuran moiety enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds. Research has demonstrated that molecules containing isobenzofuran derivatives exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The< strong>Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)- compound has been investigated for its role in modulating various cellular pathways, which could lead to the development of new therapeutic agents.

One of the most compelling aspects of Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)- is its ability to interact with multiple targets within biological systems. Studies have shown that this compound can bind to enzymes and receptors involved in signal transduction pathways, thereby influencing cellular processes. For instance, research indicates that it may inhibit the activity of certain kinases, which are key players in cancer progression. Additionally, its interaction with other biological targets suggests potential applications in treating neurological disorders and inflammatory conditions.

The synthesis of Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)- involves a series of well-defined chemical reactions that highlight the ingenuity of organic synthesis. The process typically begins with the functionalization of the isobenzofuran ring followed by the introduction of the ketone group. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)- are also of great interest. Preliminary studies have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its moderate solubility in both water and organic solvents enhances its bioavailability, while its stability under various physiological conditions ensures prolonged activity within the body. These characteristics make it a promising candidate for further development into a drug candidate.

In conclusion, Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)- (CAS No. 214150-20-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for developing new therapeutic agents. Ongoing research continues to uncover novel applications for this compound, underscoring its importance in advancing drug discovery efforts.